Cas no 1116118-82-1 (Atorvastatin Di-acetonide tert-Butyl Ester)

• Product Name: Atorvastatin Di-acetonide tert-Butyl Ester
• CAS No: 1116118-82-1
• MF: C₅₀H₆₄FN₃O₈
• MW: 854.056878089905
• CID: 4730092
• Update Time: 2025-05-23

Atorvastatin Di-acetonide tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-((4R,6R)-6-(2-(2-((4R,6R)-6-(2-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)ethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetamido)ethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• Atorvastatin Di-acetonide tert-Butyl Ester

• Inchi： 1S/C50H64FN3O8/c1-32(2)45-44(47(57)53-36-18-14-11-15-19-36)43(33-16-12-10-13-17-33)46(34-20-22-35(51)23-21-34)54(45)27-25-38-29-39(60-50(8,9)59-38)30-41(55)52-26-24-37-28-40(61-49(6,7)58-37)31-42(56)62-48(3,4)5/h10-23,32,37-40H,24-31H2,1-9H3,(H,52,55)(H,53,57)/t37-,38-,39-,40-/m1/s1
• InChI Key： QALXDCUXGCUEBT-JUFVCXMFSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)C(C(NC2C=CC=CC=2)=O)=C(C(C)C)N1CC[C@@H]1C[C@H](CC(NCC[C@@H]2C[C@H](CC(=O)OC(C)(C)C)OC(C)(C)O2)=O)OC(C)(C)O1

Computed Properties

• Exact Mass: 853.46774417 g/mol
• Monoisotopic Mass: 853.46774417 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 62
• Rotatable Bond Count: 17
• Complexity: 1450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 854.1
• XLogP3: 8.1
• Topological Polar Surface Area: 126

Experimental Properties

• Melting Point: NA
• Boiling Point: NA

Atorvastatin Di-acetonide tert-Butyl Ester Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on Atorvastatin Di-acetonide tert-Butyl Ester

Atorvastatin Di-acetonide tert-Butyl Ester: A Comprehensive Overview

Atorvastatin Di-acetonide tert-Butyl Ester (CAS No. 1116118-82-1) is a significant compound in the field of pharmaceutical chemistry, particularly in the development of statins, which are widely used for managing cholesterol levels and preventing cardiovascular diseases. This compound is a derivative of atorvastatin, a well-known HMG-CoA reductase inhibitor, and its acetonide tert-butyl ester form plays a crucial role in enhancing the stability and bioavailability of the drug during its synthesis and formulation processes.

The synthesis of Atorvastatin Di-acetonide tert-Butyl Ester involves a series of intricate chemical reactions, including esterification and protection strategies to ensure the stability of the molecule. Recent studies have highlighted the importance of optimizing these synthetic pathways to improve yield and reduce costs, making this compound more accessible for large-scale production. Researchers have explored various catalysts and reaction conditions to streamline the synthesis process, ensuring that the final product meets stringent quality control standards.

One of the most notable advancements in the study of Atorvastatin Di-acetonide tert-Butyl Ester is its role in drug delivery systems. Scientists have investigated its potential as a prodrug, where the ester group can be cleaved in vivo to release the active atorvastatin. This approach not only enhances the pharmacokinetic profile of the drug but also reduces side effects associated with direct administration. Preclinical studies have demonstrated improved solubility and absorption rates, making this compound a promising candidate for next-generation statin formulations.

Moreover, recent research has delved into the structural properties of Atorvastatin Di-acetonide tert-Butyl Ester, particularly focusing on its stereochemistry and conformational flexibility. Advanced computational methods, such as molecular docking and dynamic simulations, have provided insights into how this compound interacts with target enzymes at the molecular level. These findings have paved the way for rational drug design strategies, enabling researchers to develop more potent and selective inhibitors for cholesterol biosynthesis.

In terms of therapeutic applications, Atorvastatin Di-acetonide tert-Butyl Ester holds potential beyond its role as a statin precursor. Emerging studies suggest that it may exhibit anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and metabolic syndrome. Clinical trials are currently underway to evaluate these novel applications, highlighting the versatility of this compound in addressing multiple health concerns.

From an environmental standpoint, there is growing interest in developing sustainable methods for synthesizing Atorvastatin Di-acetonide tert-Butyl Ester. Green chemistry principles are being integrated into its production processes to minimize waste and reduce reliance on hazardous solvents. For instance, researchers have explored enzymatic catalysis and microwave-assisted synthesis as eco-friendly alternatives to traditional methods.

In conclusion, Atorvastatin Di-acetonide tert-Butyl Ester (CAS No. 1116118-82-1) is a pivotal compound in pharmaceutical research with vast potential for improving cardiovascular health and beyond. Its unique chemical properties, combined with ongoing advancements in synthesis and application techniques, position it as a key player in future drug development efforts.